![molecular formula C26H29N3O2S2 B4671521 N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea](/img/structure/B4671521.png)
N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea
Overview
Description
N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea is a chemical compound that has been studied for its potential applications in scientific research. This compound is commonly referred to as "compound 1" in scientific literature.
Mechanism of Action
The mechanism of action of N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea is not fully understood. However, studies have suggested that the compound may exert its cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, this compound may inhibit the activity of certain enzymes that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, the compound may also have anti-inflammatory and antioxidant properties. Studies have suggested that this compound may inhibit the production of inflammatory cytokines and reactive oxygen species, which can contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea in lab experiments is its potential as a cytotoxic agent for cancer cells. Additionally, the compound's anti-inflammatory and antioxidant properties may make it a useful tool for studying the mechanisms of various diseases. However, there are also limitations to using this compound in lab experiments. For example, the compound's mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, the compound's potential toxicity may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research involving N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea. One area of research could be focused on further elucidating the compound's mechanism of action. This could involve studying the compound's interactions with specific enzymes and signaling pathways. Additionally, researchers could investigate the compound's potential as a therapeutic agent for various diseases, beyond its current applications in cancer research. Finally, there may be opportunities to modify the compound's structure to improve its efficacy and reduce any potential toxicity.
Scientific Research Applications
N-(4-butylphenyl)-N'-[4-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)phenyl]thiourea has been studied for its potential applications in scientific research. One of the main research applications is as a potential anticancer agent. Studies have shown that this compound has cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and leukemia.
Properties
IUPAC Name |
1-(4-butylphenyl)-3-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O2S2/c1-2-3-6-20-9-11-23(12-10-20)27-26(32)28-24-13-15-25(16-14-24)33(30,31)29-18-17-21-7-4-5-8-22(21)19-29/h4-5,7-16H,2-3,6,17-19H2,1H3,(H2,27,28,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HREHDLQDCVAGKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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